Cas no 85631-72-7 (1H-1,2,4-Triazol-5-amine,3-heptyl-, hydrochloride (1:1))

• Product Name: 1H-1,2,4-Triazol-5-amine,3-heptyl-, hydrochloride (1:1)
• CAS No: 85631-72-7
• MF: C₉H₁₉ClN₄
• MW: 218.726960420609
• CID: 726178
• Update Time: 2024-01-31

1H-1,2,4-Triazol-5-amine,3-heptyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine,3-heptyl-, hydrochloride (1:1)
• 5-heptyl-1H-1,2,4-triazol-3-amine monohydrochloride
• 5-heptyl-1H-1,2,4-triazol-3-amine,hydrochloride
• Einecs 288-020-8

• Inchi： 1S/C9H18N4.ClH/c1-2-3-4-5-6-7-8-11-9(10)13-12-8;/h2-7H2,1H3,(H3,10,11,12,13);1H
• InChI Key： PFSHUJFQNYUNLS-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(N)N1)CCCCCC.Cl

Computed Properties

• Exact Mass: 218.129824
• Monoisotopic Mass: 218.129824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6

Experimental Properties

• Boiling Point: 363.4°C at 760 mmHg
• Flash Point: 201°C